ethyl 2-(5-nitro-1H-indol-2-yl)propanoate
Cat. No. B8360896
M. Wt: 262.26 g/mol
InChI Key: LERQXAQRAKTHEN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08623905B2
Procedure details
Ethyl 2-(1H-indol-2-yl)propanoate (0.91 g, 4.2 mmol) was dissolved in concentrated sulfuric acid (3.9 mL) and cooled to −10° C. (salt/ice-mixture). A solution of sodium nitrate (0.36 g, 4.2 mmol) in concentrated sulfuric acid (7.8 mL) was added dropwise over 35 mm. Stirring was continued for another 30 mm at −10° C. The mixture was poured into ice and the product was extracted with ethyl acetate. The combined organic phases were washed with a small amount of sat. aq. sodium bicarbonate. The product was purified by column chromatography on silica gel (5-30% EtOAc in hexane) to give ethyl 2-(5-nitro-1H-indol-2-yl)propanoate (0.34 g, 31%).
Yield
31%
Identifiers
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REACTION_CXSMILES
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[NH:1]1[C:9]2[C:4](=[CH:5][CH:6]=[CH:7][CH:8]=2)[CH:3]=[C:2]1[CH:10]([CH3:16])[C:11]([O:13][CH2:14][CH3:15])=[O:12].[N+:17]([O-])([O-:19])=[O:18].[Na+]>S(=O)(=O)(O)O>[N+:17]([C:6]1[CH:5]=[C:4]2[C:9](=[CH:8][CH:7]=1)[NH:1][C:2]([CH:10]([CH3:16])[C:11]([O:13][CH2:14][CH3:15])=[O:12])=[CH:3]2)([O-:19])=[O:18] |f:1.2|
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Inputs
Step One
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Name
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|
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Quantity
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0.91 g
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Type
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reactant
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Smiles
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N1C(=CC2=CC=CC=C12)C(C(=O)OCC)C
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Name
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Quantity
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3.9 mL
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Type
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solvent
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Smiles
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S(O)(O)(=O)=O
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Step Two
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Name
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Quantity
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0.36 g
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Type
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reactant
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Smiles
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[N+](=O)([O-])[O-].[Na+]
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Name
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Quantity
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7.8 mL
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Type
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solvent
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Smiles
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S(O)(O)(=O)=O
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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-10 °C
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Stirring
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Type
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CUSTOM
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Details
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Stirring
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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was continued for another 30 mm at −10° C
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ADDITION
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Type
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ADDITION
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Details
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The mixture was poured into ice
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EXTRACTION
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Type
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EXTRACTION
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Details
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the product was extracted with ethyl acetate
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WASH
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Type
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WASH
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|
Details
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The combined organic phases were washed with a small amount of sat. aq. sodium bicarbonate
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CUSTOM
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Type
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CUSTOM
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|
Details
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The product was purified by column chromatography on silica gel (5-30% EtOAc in hexane)
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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[N+](=O)([O-])C=1C=C2C=C(NC2=CC1)C(C(=O)OCC)C
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 0.34 g | |
| YIELD: PERCENTYIELD | 31% | |
| YIELD: CALCULATEDPERCENTYIELD | 30.9% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
